Cas no 15329-10-9 (2-Cyclohexen-1-one, 3,6-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 3,6-dimethyl-
• CAS No: 15329-10-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1327081
• PubChem ID: 12469030
• Update Time: 2025-04-20

2-Cyclohexen-1-one, 3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3,6-dimethyl-
• SCHEMBL4607558
• 15329-10-9
• 3,6-dimethyl-2-cyclohexen-1-one
• 3,6-dimethylcyclohex-2-en-1-one
• 3,6-dimethyl-cyclohex-2-en-1-one

• Inchi： 1S/C8H12O/c1-6-3-4-7(2)8(9)5-6/h5,7H,3-4H2,1-2H3
• InChI Key： OVOFNHFSEHYGOR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)CCC1C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų